Cas no 1201935-54-7 (tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate)

Tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical research. Its structure combines a Boc-protected piperidine moiety with a 4-aminopyrazole group, offering reactivity for further functionalization. The Boc group enhances solubility and stability, facilitating handling and purification. The 4-aminopyrazole moiety serves as a key pharmacophore, enabling applications in drug discovery, such as kinase inhibitor development. This compound’s well-defined reactivity and compatibility with diverse coupling reactions make it valuable for constructing complex heterocyclic scaffolds. Its high purity and consistent performance ensure reliability in synthetic workflows.

tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate structure

1201935-54-7 structure

Product Name:tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate

CAS No:1201935-54-7

MF:C₁₃H₂₂N₄O₂

MW:266.339382648468

MDL:MFCD20731719

CID:2127691

Update Time:2025-06-07

tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate
- Tert-butyl 3-(4-aminopyrazol-1-yl)piperidine-1-carboxylate
- MDL： MFCD20731719
- Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)16-6-4-5-11(9-16)17-8-10(14)7-15-17/h7-8,11H,4-6,9,14H2,1-3H3
- InChI Key： GTEFUHRBXXWZIJ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC(C1)N1C=C(C=N1)N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 329
Topological Polar Surface Area: 73.4

tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate Pricemore >>

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